Cas no 79817-59-7 (Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1))

• Product Name: Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1)
• CAS No: 79817-59-7
• MF: C₁₃H₁₃ClN₂O₅S
• MW: 344.770721197128
• CID: 571403
• PubChem ID: 5743677
• Update Time: 2025-04-19

Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1)
• 2-[(3-amino-4-hydroxyphenyl)sulfonylamino]benzoic acid,hydrochloride
• 2-[[(3-amino-4-hydroxyphenyl)sulphonyl]amino]benzoic acid hydrochloride
• 2-(((3-Amino-4-hydroxyphenyl)sulphonyl)amino)benzoic acid hydrochloride
• 2-{[(3-amino-4-hydroxyphenyl)sulfonyl]amino}benzoic acid hydrochloride
• 2-[(3-Amino-4-hydroxybenzene-1-sulfonyl)amino]benzoic acid--hydrogen chloride (1/1)
• EINECS 279-289-2
• 79817-59-7
• NS00090305
• DTXSID101000767

• Inchi： 1S/C13H12N2O5S.ClH/c14-10-7-8(5-6-12(10)16)21(19,20)15-11-4-2-1-3-9(11)13(17)18;/h1-7,15-16H,14H2,(H,17,18);1H
• InChI Key： IKERGQZEJRYRFZ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=C(C=1)N)O)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 344.02337
• Monoisotopic Mass: 344.02337
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138

Experimental Properties

• Boiling Point: 580.1°C at 760 mmHg
• Flash Point: 304.6°C